Cas no 97021-00-6 (Ethyl5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate)

• Product Name: Ethyl5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate
• CAS No: 97021-00-6
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• MDL: MFCD30067139
• CID: 4662730
• Update Time: 2025-10-31

Ethyl5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate
• Proline, 5-(benzylcarbamoyl)-1-methyl-, ethyl ester (7CI)
• Ethyl5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate

• MDL： MFCD30067139
• Inchi： 1S/C16H22N2O3/c1-3-21-16(20)14-10-9-13(18(14)2)15(19)17-11-12-7-5-4-6-8-12/h4-8,13-14H,3,9-11H2,1-2H3,(H,17,19)/t13?,14-/m0/s1
• InChI Key： OFOHNGPOVIZEPG-KZUDCZAMSA-N
• SMILES： C(OCC)(=O)[C@@H]1CCC(C(=O)NCC2=CC=CC=C2)N1C

Additional information on Ethyl5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate

Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate (CAS No. 97021-00-6): A Comprehensive Overview

Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate, identified by its CAS number 97021-00-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a benzylcarbamoyl moiety and a methylpyrrolidine backbone, makes it a versatile intermediate for various synthetic pathways.

The chemical structure of Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate consists of an ester group linked to a pyrrolidine ring, which is further substituted with a benzylcarbamoyl group. This arrangement not only contributes to its unique physicochemical properties but also opens up numerous possibilities for its use in the synthesis of more complex molecules. The compound's solubility, stability, and reactivity are influenced by these structural features, making it a valuable building block in organic synthesis.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from heterocyclic compounds. Among these, pyrrolidine derivatives have been extensively studied for their biological activity and pharmacological potential. Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate fits into this category, as it serves as a precursor for synthesizing various biologically active molecules. Its benzylcarbamoyl group can be further modified or removed to introduce different pharmacophores, enhancing its utility in drug design.

One of the most compelling aspects of Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have demonstrated its application in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyrrolidine core of this compound can interact with ATP-binding pockets of kinases, thereby modulating their activity. Additionally, the benzylcarbamoyl group can be functionalized to improve binding affinity and selectivity.

The versatility of Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate is further highlighted by its use in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. By incorporating this compound into peptidomimetic scaffolds, researchers can create molecules with enhanced stability and improved pharmacokinetic profiles. This approach has been particularly useful in the development of protease inhibitors and antimicrobial agents.

Another area where Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate has shown promise is in the field of central nervous system (CNS) drug discovery. CNS disorders, such as Alzheimer's disease and Parkinson's disease, require compounds that can cross the blood-brain barrier efficiently. The structural features of this compound make it an attractive candidate for designing CNS-active drugs. For example, modifications to the benzylcarbamoyl group can enhance lipophilicity, facilitating its penetration into the brain.

The synthetic methodologies for preparing Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate have also been refined over time. Modern synthetic approaches often involve multi-step reactions that leverage transition metal catalysis and asymmetric techniques to achieve high yields and enantioselectivity. These advancements have not only improved the efficiency of producing this compound but also enabled the synthesis of complex derivatives with tailored properties.

In conclusion, Ethyl 5-(Benzylcarbamoyl)-1-methylpyrrolidine-2-carboxylate (CAS No. 97021-00-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it an invaluable intermediate for synthesizing biologically active molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.